Cas no 4108-08-1 (N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide)

• Product Name: N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide
• CAS No: 4108-08-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 3056510
• PubChem ID: 17389767
• Update Time: 2025-05-19

N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-pyrrolidine-2-carboxylic acid (3-methoxy-phenyl)-amide
• BBL021490
• STK894203
• N-(3-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide
• N-(3-methoxyphenyl)-5-oxoprolinamide
• 4108-08-1
• N-(3-METHOXYPHENYL)-5-OXO-2-PYRROLIDINECARBOXAMIDE
• AKOS005144326
• N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide

• Inchi： 1S/C12H14N2O3/c1-17-9-4-2-3-8(7-9)13-12(16)10-5-6-11(15)14-10/h2-4,7,10H,5-6H2,1H3,(H,13,16)(H,14,15)
• InChI Key： PGKMWXADRBEWJJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NC2C=CC=C(C=2)OC)=O)N1

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide

Comprehensive Overview of N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide (CAS No. 4108-08-1)

N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide, identified by its CAS number 4108-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidinecarboxamides, which are known for their diverse biological activities. The presence of a methoxyphenyl moiety and a 5-oxo-pyrrolidine core structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide has increased due to its potential role in modulating enzymatic pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. The compound's unique molecular framework allows it to interact with specific protein targets, making it a subject of study in neurodegenerative diseases and metabolic disorders. These areas align with current trends in precision medicine and personalized healthcare, where targeted molecular interventions are highly sought after.

The synthesis of CAS 4108-08-1 involves multi-step organic reactions, often starting from readily available precursors like 3-methoxyaniline and pyrrolidine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize its synthesis using eco-friendly catalysts and solvent-free conditions. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals in the field.

One of the most frequently asked questions about N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide revolves around its bioavailability and pharmacokinetic properties. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous solutions, which could influence its formulation strategies. Additionally, its logP value indicates favorable membrane permeability, a critical factor for drug delivery systems. These characteristics make it a viable candidate for further preclinical testing, a hot topic in pharmaceutical forums and academic discussions.

Beyond pharmaceuticals, CAS 4108-08-1 has potential applications in material science, particularly in the development of functional polymers and coatings. Its ability to form hydrogen bonds and participate in supramolecular assemblies opens doors for innovative material designs. This versatility resonates with the rising interest in smart materials and nanotechnology, which dominate search queries in engineering and applied sciences.

In conclusion, N-(3-Methoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide (CAS No. 4108-08-1) stands out as a multifaceted compound with broad-ranging implications. Its chemical properties, synthetic accessibility, and biological relevance make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and advanced materials.